![molecular formula C21H22N4OS2 B1240598 N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide](/img/structure/B1240598.png)
N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
Overview
Description
N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is a member of benzothiazoles.
Scientific Research Applications
Corrosion Inhibition
N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide and similar compounds have been studied for their potential in inhibiting steel corrosion. Research indicates that these benzothiazole derivatives offer higher inhibition efficiencies against steel corrosion than previously known inhibitors from the benzothiazole family. The compounds can adsorb onto surfaces both physically and chemically (Hu et al., 2016).
Synthesis of Novel Heterocycles
These compounds are also utilized in the synthesis of new heterocyclic compounds. They serve as versatile building blocks for creating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyrimidine derivatives, as well as other heterocycles fused with benzothiazole and benzimidazole ring systems (Darweesh et al., 2016).
Anticancer Properties
Some derivatives of N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide have been synthesized and shown to possess significant in-vitro anticancer activity against various cancer cell lines. This highlights their potential in cancer research and treatment applications (Waghmare et al., 2013).
Antimicrobial Activity
Compounds related to N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide have been tested for their antimicrobial properties. The results showed promising activity against a range of microbial strains, indicating potential applications in developing new antimicrobial agents (Badne et al., 2011).
Anti-inflammatory Activity
A study on derivatives of this compound has demonstrated significant in-vitro anti-inflammatory activity. This suggests potential applications in the development of new anti-inflammatory drugs (Rathi et al., 2013).
properties
Product Name |
N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
|---|---|
Molecular Formula |
C21H22N4OS2 |
Molecular Weight |
410.6 g/mol |
IUPAC Name |
N-[3-(dimethylamino)propyl]-N-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
InChI |
InChI=1S/C21H22N4OS2/c1-14-5-7-17-19(11-14)28-21(23-17)25(10-4-9-24(2)3)20(26)15-6-8-16-18(12-15)27-13-22-16/h5-8,11-13H,4,9-10H2,1-3H3 |
InChI Key |
SMRJRHVRJGOCKF-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC4=C(C=C3)N=CS4 |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC4=C(C=C3)N=CS4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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